1H,2H,3H-pyrrolo[3,2-b]pyridine-6-carboxylic acid hydrochloride

• IUPAC Name: 2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-6-carboxylic acid;hydrochloride
• InChI: InChI=1S/C8H8N2O2.ClH/c11-8(12)5-3-7-6(10-4-5)1-2-9-7;/h3-4,9H,1-2H2,(H,11,12);1H
• InChI Key: PAWXKXFTUKNCJR-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=C1N=CC(=C2)C(=O)O.Cl
• Molecular Formula: C8H9ClN2O2
• Molecular Weight: 200.62 g/mol

Description

1H,2H,3H-pyrrolo[3,2-b]pyridine-6-carboxylic acid hydrochloride is a heterocyclic molecule. It is a derivative of 1H-Pyrrolo[2,3-b]pyridine, which has a molecular weight of 118.1359. This compound is often used as a pharmaceutical building block.

Synthesis Analysis

The synthesis of 1H,2H,3H-pyrrolo[3,2-b]pyridine-6-carboxylic acid hydrochloride derivatives has been reported in several studies. These derivatives have shown potent activities against FGFR1, 2, and 3. For instance, compound 4h exhibited potent FGFR inhibitory activity.

Molecular Structure Analysis

The molecular structure of 1H,2H,3H-pyrrolo[3,2-b]pyridine-6-carboxylic acid hydrochloride is complex. The parent compound, 1H-Pyrrolo[2,3-b]pyridine, has a molecular formula of C7H6N2. The structure can be viewed as a 2D Mol file or as a computed 3D SD file.

Scientific Research Applications

Fibroblast Growth Factor Receptor Inhibitors

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Breast Cancer Treatment

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Antileishmanial Efficacy

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Synthesis of Dihydrofuropyridine and Dihydropyrrolopyridine Derivatives

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Potential Lead Compound for Drug Development

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Treatment of Various Cancers

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Future Directions

The future directions of research on 1H,2H,3H-pyrrolo[3,2-b]pyridine-6-carboxylic acid hydrochloride could involve further exploration of its derivatives as potent inhibitors of FGFR1, 2, and 3. These derivatives could potentially be developed into effective cancer therapeutics.

Mechanism of Action

Target of Action

The primary targets of 2,3-Dihydro-1H-pyrrolo[3,2-b]pyridine-6-carboxylic acid hydrochloride are the Fibroblast Growth Factor Receptors (FGFRs) . FGFRs are a family of four distinct isoforms (FGFR1–4) found across various tissue types and expressed to different extents under varying conditions . They play an essential role in signal transduction pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes .

Mode of Action

Upon binding to fibroblast growth factors, the FGFRs undergo dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail . This compound, being a potent inhibitor of FGFRs, interferes with this process, thereby inhibiting the activation of downstream signaling including RAS–MEK–ERK, PLCγ, and PI3K–Akt .

Biochemical Pathways

The compound affects the FGF–FGFR axis, a crucial pathway involved in signal transduction that regulates various physiological processes . Abnormal activation of the FGFR signaling pathway due to amplification, fusion, or missense mutations in the exon of FGFR family members is associated with the progression and development of several cancers . By inhibiting FGFRs, the compound can potentially disrupt these pathological processes.

Pharmacokinetics

It is known that the compound has a low molecular weight , which could potentially influence its Absorption, Distribution, Metabolism, and Excretion (ADME) properties and impact its bioavailability

Result of Action

In vitro studies have shown that this compound can inhibit cell proliferation and induce apoptosis in breast cancer 4T1 cells . It also significantly inhibits the migration and invasion of these cells .